Cas no 1331174-91-4 (3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride)

• Product Name: 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
• CAS No: 1331174-91-4
• MF: C₁₆H₁₉ClN₄O₃S
• MW: 382.865061044693
• CID: 5863613
• PubChem ID: 18567178
• Update Time: 2025-06-14

3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-nitro-N-(4,5,6,7-tetrahydro-5-propylthiazolo[5,4-c]pyridin-2-yl)-, hydrochloride (1:1)
• 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
• F2093-0492
• AKOS026681164
• 3-nitro-N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• 3-nitro-N-(5-propyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• 1331174-91-4

• Inchi： 1S/C16H18N4O3S.ClH/c1-2-7-19-8-6-13-14(10-19)24-16(17-13)18-15(21)11-4-3-5-12(9-11)20(22)23;/h3-5,9H,2,6-8,10H2,1H3,(H,17,18,21);1H
• InChI Key： VAQFQSQBOBDKKU-UHFFFAOYSA-N
• SMILES： N(C1=NC2CCN(CCC)CC=2S1)C(C1C=CC=C(N(=O)=O)C=1)=O.Cl

Computed Properties

• Exact Mass: 382.0866393g/mol
• Monoisotopic Mass: 382.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride

Comprehensive Analysis of 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride (CAS No. 1331174-91-4)

The compound 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride (CAS No. 1331174-91-4) is a chemically synthesized small molecule with a unique heterocyclic structure. Its molecular framework combines a thiazolo[5,4-c]pyridine core with a 3-nitrobenzamide moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the nitro group and the hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug development.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride due to their potential applications in kinase inhibition and central nervous system (CNS) targeting. Researchers are particularly intrigued by its structural similarity to known G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating neurological disorders. This aligns with the increasing public interest in neuroprotective agents and cognitive enhancers, as evidenced by rising search queries on platforms like Google Scholar and PubMed.

The synthesis of CAS No. 1331174-91-4 involves multi-step organic reactions, including cyclization and amide coupling, which are frequently discussed in medicinal chemistry forums. Its propyl side chain contributes to lipophilicity, a property often optimized in drug design to improve membrane permeability. These technical aspects resonate with professionals searching for structure-activity relationship (SAR) studies or lead optimization strategies.

From an industrial perspective, 3-nitro-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride has garnered attention in high-throughput screening (HTS) campaigns due to its scaffold diversity. Companies specializing in contract research organizations (CROs) frequently list such compounds in their libraries for target identification projects. This correlates with the surge in online searches for custom synthesis services and bioactive compound suppliers.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the nitro functional group necessitates careful handling during large-scale production, a topic often queried in green chemistry discussions. The compound’s stability under various pH conditions is another area of exploration, particularly for formulators seeking pH-sensitive drug delivery systems.

In summary, CAS No. 1331174-91-4 represents a versatile chemical entity with broad applicability in life sciences. Its combination of a thiazolo-pyridine backbone and nitrobenzamide substitution offers a rich platform for further derivatization, addressing contemporary needs in precision medicine and agrochemical innovation. As research progresses, this compound is poised to remain a focal point in academic and industrial circles alike.